![molecular formula C7H6N2O2 B572402 1H-Pyrido[2,3-b][1,4]oxazin-2-ol CAS No. 1313712-32-1](/img/structure/B572402.png)
1H-Pyrido[2,3-b][1,4]oxazin-2-ol
Overview
Description
Synthesis Analysis
The synthesis of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol involves the interaction of 1,3-diketones with chloroacetamide to produce N-(3-oxoalkenyl)chloroacetamides . Heating of N-(3-oxoalkenyl)chloroacetamides with an excess of pyridine in ethanol or butanol leads to the formation of pyridin-2(1H)-ones, substituted with a pyridine ring at position 3 . The reactions of these compounds with hydrazine hydrate produce 3-aminopyridin-2(1H)-ones . The synthesis of 1H-pyrido[2,3-b][1,4]oxazin-2(3H)-ones is accomplished by a reaction of 3-aminopyridin-2(1H)-ones with chloroacetyl chloride .Molecular Structure Analysis
The molecular structure of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol is represented by the SMILES string O=C1COc2ncccc2N1 . The InChI representation is 1S/C7H6N2O2/c10-6-4-11-7-5 (9-6)2-1-3-8-7/h1-3H,4H2, (H,9,10) . The molecular weight is 150.13 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol include the interaction of 1,3-diketones with chloroacetamide, heating of N-(3-oxoalkenyl)chloroacetamides with an excess of pyridine in ethanol or butanol, and the reaction of 3-aminopyridin-2(1H)-ones with chloroacetyl chloride .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol include its solid form and a molecular weight of 150.Scientific Research Applications
Anti-Tumor Applications
“1H-Pyrido[2,3-b][1,4]oxazin-2-ol” derivatives have been explored for their potential as PARP7 inhibitors . PARP7 is a target for anti-tumor treatments due to its roles in nucleic acid sensing and immune regulation .
Anti-Inflammatory Activity
Compounds containing the “1H-Pyrido[2,3-b][1,4]oxazin-2-ol” motif have shown promise in anti-inflammatory activity. This is measured by their ability to prevent hypotonicity-induced hemolysis of human red blood cells (HRBC), which is a marker of anti-inflammatory drug action .
Synthesis of Fluorescent Materials
The structure has been utilized in the synthesis of fluorescent materials for display applications. These materials are designed to have high photoluminescence quantum efficiency (PLQY) and simple molecular structures for cost-effective multicolor displays .
Chemical Synthesis
“1H-Pyrido[2,3-b][1,4]oxazin-2-ol” is involved in chemical synthesis processes. For example, it has been used in the synthesis of 3-Aminopyridin-2(1H)-Ones and related compounds through reactions with chloroacetyl chloride .
Mechanism of Action
Target of Action
The primary targets of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol are currently unknown. The compound is a heterocyclic building block , and its specific targets may depend on the context of its use in chemical synthesis .
Mode of Action
As a chemical building block, it likely interacts with its targets through chemical reactions, leading to the formation of new compounds .
Biochemical Pathways
The compound’s role as a building block suggests that it may be involved in the synthesis of a variety of biochemical compounds .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1H-Pyrido[2,3-b][1,4]oxazin-2-ol is currently unavailable. As a chemical building block, its bioavailability would likely depend on the specific context of its use .
Result of Action
As a building block in chemical synthesis, its effects would likely depend on the specific compounds it helps to form .
properties
IUPAC Name |
1H-pyrido[2,3-b][1,4]oxazin-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-6-4-11-7-5(9-6)2-1-3-8-7/h1-4,9-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSCGDMOVBPCMHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)OC=C(N2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30724489 |
Source
|
| Record name | 1H-Pyrido[2,3-b][1,4]oxazin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30724489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrido[2,3-b][1,4]oxazin-2-ol | |
CAS RN |
1313712-32-1 |
Source
|
| Record name | 1H-Pyrido[2,3-b][1,4]oxazin-2-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1313712-32-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrido[2,3-b][1,4]oxazin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30724489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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